3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)propanamide

• IUPAC Name: 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]propanamide
• InChI: InChI=1S/C18H26N6O2/c1-11-10-17(26)21-18(19-11)24-8-6-14(7-9-24)20-16(25)5-4-15-12(2)22-23-13(15)3/h10,14H,4-9H2,1-3H3,(H,20,25)(H,22,23)(H,19,21,26)
• InChI Key: ZJKDIDBIJKFNGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)CCC3=C(NN=C3C)C
• Molecular Formula: C18H26N6O2
• Molecular Weight: 358.4 g/mol

Description

3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)propanamide is a useful research compound. Its molecular formula is C18H26N6O2 and its molecular weight is 358.446. The purity is usually 95%.
BenchChem offers high-quality 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3,5-dimethyl-1H-pyrazol-4-yl)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Potential Biological Applications

Insecticidal and Antibacterial Potential:

• Research has demonstrated the synthesis of pyrimidine and pyrazole derivatives, exploring their insecticidal and antimicrobial potentials. For instance, compounds synthesized through microwave irradiative cyclocondensation exhibited significant insecticidal activity against Pseudococcidae insects and showed antibacterial potential against selected microorganisms, highlighting the structural versatility and biological applicability of such compounds (Deohate & Palaspagar, 2020).

Anticancer Activity:

• Novel series of pyrazolopyrimidines have been synthesized, showing promising anticancer and anti-5-lipoxygenase activities. These findings suggest that structural manipulation of pyrazolopyrimidine derivatives could lead to the development of potent anticancer agents with specific biological targets (Rahmouni et al., 2016).

Heterocyclic Synthesis:

• The exploration of heterocyclic synthesis using enaminonitriles has led to the creation of new pyrazole, pyridine, and pyrimidine derivatives. This research underpins the compound's utility in developing diverse heterocyclic compounds with potential pharmacological activities (Fadda et al., 2012).